Cas no 1888990-34-8 (Carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester
• CAS No: 1888990-34-8
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5292704
• Update Time: 2025-10-29

Carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO3/c1-8(13)7-11(5-6-11)12-9(14)15-10(2,3)4/h5-7H2,1-4H3,(H,12,14)
• InChI Key： PHCPCQHUBHNIEP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(CC(=O)C)CC1

Additional information on Carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-(2-Oxopropyl)Cyclopropyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester (CAS No. 1888990-34-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. In this article, we will delve into the properties, synthesis methods, and recent advancements in research related to this compound.

The chemical structure of carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester consists of a cyclopropane ring substituted with a 2-oxopropyl group and an ester moiety derived from 1,1-dimethylethanol. This combination makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role as a building block for more complex molecules due to its reactivity and stability under certain conditions.

One of the key areas of research on this compound involves its synthesis methods. Traditional approaches often involve multi-step reactions with varying yields. However, recent advancements have introduced more efficient protocols utilizing catalytic systems and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring and subsequent functionalization.

The physical properties of carbamic acid, N-[1-(2-oxopropyl)cyclopropyl]-, 1,1-dimethylethyl ester are also critical for its application in various fields. Its melting point and solubility characteristics make it suitable for use in both organic and aqueous environments. Additionally, its thermal stability has been tested under various conditions, revealing its potential for high-temperature applications.

Recent studies have also focused on the biological activity of this compound. Preliminary assays indicate that it may exhibit moderate activity against certain enzymes or cellular pathways. While further research is needed to validate these findings, they suggest that this compound could be a promising lead for drug development.

In terms of environmental impact, researchers have evaluated the degradation pathways of carbamic acid derivatives under natural conditions. Understanding these processes is crucial for assessing their safety and sustainability in industrial applications.

Finally, the commercial prospects of carbamic acid derivatives are promising due to their versatility and potential in multiple industries. As research continues to uncover new applications and improve synthesis methods, this compound is likely to play an increasingly important role in modern chemistry.